Cas no 111843-10-8 (2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-)

• Product Name: 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-
• CAS No: 111843-10-8
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• CID: 152262
• PubChem ID: 6443896
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-
• Hancinone C
• 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2...
• 4,5-dimethoxy-2-prop-2-enyl-4-[(E)-1-(3,4,5-trimethoxyphenyl)prop-1-en-2-yl]cyclohexa-2,5-dien-1-one
• Hancinone C.
• [ "" ]
• F92848
• AKOS032948902
• 111843-10-8
• 2,5-Cyclohexadien-1-one, 4,5-dimethoxy-4-(1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl)-2-(2-propenyl)-, (E)-
• DA-53831

• Inchi： 1S/C23H28O6/c1-8-9-17-14-23(29-7,21(27-5)13-18(17)24)15(2)10-16-11-19(25-3)22(28-6)20(12-16)26-4/h8,10-14H,1,9H2,2-7H3/b15-10+
• InChI Key： LNCSXXRCEFAYFK-XNTDXEJSSA-N
• SMILES： O(C)C1(C(=CC(C(CC=C)=C1)=O)OC)/C(/C)=C/C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 400.18900
• Monoisotopic Mass: 400.188589
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 4

Experimental Properties

• Color/Form: Powder
• Density: 1.14
• Boiling Point: 550.2°Cat760mmHg
• Flash Point: 237.4°C
• Refractive Index: 1.546
• PSA: 63.22000
• LogP: 4.11640
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids